2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile

Specification

• CAS No.: 2640947-80-2
• Molecular Formula: C18H21N5OS
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 2-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C18H21N5OS/c1-13-11-21-18(25-2)22-17(13)24-12-14-5-8-23(9-6-14)16-15(10-19)4-3-7-20-16/h3-4,7,11,14H,5-6,8-9,12H2,1-2H3
• Standard InChI Key: CZPXGJSKSFGCAF-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=C(C=CC=N3)C#N)SC
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=C(C=CC=N3)C#N)SC

Introduction

Structural Overview

The compound features multiple functional groups and heterocyclic systems:

• Pyrimidine Ring: A 5-methyl-2-(methylsulfanyl) substitution on the pyrimidine ring contributes to its electronic properties and potential biological activity.

• Piperidine Ring: A piperidine moiety is linked via an ether bond to the pyrimidine system, enhancing solubility and possibly influencing receptor binding.

• Pyridine Carbonitrile Group: The pyridine ring with a nitrile group at position 3 serves as a pharmacophore, often associated with enzyme inhibition or receptor modulation.

Synthetic Pathways

While specific synthetic routes for this compound are not directly available, general strategies for similar molecules include:

• Formation of the Pyrimidine Core:

  • Pyrimidines are typically synthesized via condensation reactions involving β-dicarbonyl compounds and urea or thiourea derivatives.

  • In this case, methylsulfanyl substitution can be introduced using methylthiol reagents under basic conditions.

• Etherification for Piperidine Linkage:

  • The linkage between the pyrimidine ring and the piperidine group likely involves nucleophilic substitution or Mitsunobu reaction conditions.

• Pyridine Functionalization:

  • The nitrile group on the pyridine ring can be introduced through cyanation reactions using reagents like cyanogen bromide or trimethylsilyl cyanide.

Medicinal Chemistry

Compounds with similar structures have demonstrated activity in various therapeutic areas:

• Kinase Inhibition: The nitrile group in pyridine derivatives often interacts with ATP-binding sites in kinases, making them potent inhibitors.

• Anticancer Activity: Heterocyclic compounds with sulfur-containing groups (e.g., methylsulfanyl) have been explored for their cytotoxic properties against cancer cell lines.

• Antimicrobial Agents: Piperidine derivatives are known for their antibacterial and antifungal activities due to their ability to disrupt cell membranes or inhibit protein synthesis.

Research Directions

Future studies could focus on:

• Biological Evaluation:

  • Testing against cancer cell lines or microbial strains to establish cytotoxicity profiles.

  • Assessing kinase inhibition potency through enzymatic assays.

• Optimization of SAR:

  • Modifying substituents on the pyrimidine or pyridine rings to enhance specificity and reduce toxicity.

• Drug Development:

  • Investigating pharmacokinetics and pharmacodynamics in preclinical models.

This compound represents a promising scaffold for drug discovery due to its multifunctional groups and structural complexity. Further research could unlock its full therapeutic potential.